Cas no 946352-71-2 (3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 946352-71-2
• MF: C₁₈H₂₁ClN₂O₄S₂
• MW: 428.953341245651
• CID: 5516320
• Update Time: 2025-05-19

3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C18H21ClN2O4S2/c1-2-11-26(22,23)21-10-4-5-14-8-9-16(13-18(14)21)20-27(24,25)17-7-3-6-15(19)12-17/h3,6-9,12-13,20H,2,4-5,10-11H2,1H3
• InChI Key： GENZBZVXXSDPOD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Introduction to 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 946352-71-2)

3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No. 946352-71-2), is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by a fused heterocyclic system, specifically a tetrahydroquinoline scaffold, which is well-documented for its pharmacological potential. The presence of multiple functional groups, including a chloro substituent, a propane-1-sulfonyl moiety, and a sulfonamide group, contributes to its unique chemical properties and biological activity.

The structural features of 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide make it an intriguing candidate for further investigation in various therapeutic areas. The tetrahydroquinoline ring system is known to exhibit properties that are conducive to binding with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its role in modulating neurological and cardiovascular functions, among others.

One of the most notable aspects of this compound is the combination of the chloro group and the propane-1-sulfonyl substituent. The chloro group is often employed in medicinal chemistry to enhance metabolic stability and binding affinity, while the propane-1-sulfonyl moiety can contribute to solubility and interaction with biological targets. The sulfonamide group is another critical feature, as it is frequently found in biologically active molecules due to its ability to form hydrogen bonds and participate in ionic interactions.

In recent years, there has been a growing interest in developing novel therapeutic agents based on tetrahydroquinoline derivatives. These compounds have shown promise in preclinical studies for their ability to interact with key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The specific arrangement of functional groups in 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide suggests that it may possess unique pharmacological properties that could make it valuable in these contexts.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-function relationships in drug design. The complexity of 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide provides a rich framework for exploring these relationships. By systematically modifying its structure and evaluating the impact on biological activity, researchers can gain deeper insights into the mechanisms by which these compounds exert their effects.

The synthesis of 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful consideration of reaction conditions and intermediates to ensure high yield and purity. This compound exemplifies the sophistication required in modern drug discovery pipelines.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising candidates like 3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide. These computational methods allow researchers to predict how a molecule might interact with biological targets before conducting expensive wet-lab experiments. The structural complexity of this compound makes it an attractive subject for such studies.

In conclusion,3-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yibenzenesulfonamide (CAS No. 94635271) holds considerable promise as a pharmacological agent due to its unique structural features and potential biological activities. Further research into its properties and applications will undoubtedly contribute valuable insights into the development of new therapeutic strategies.